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Introduction
Lithium disilicate glass-ceramics are widely utilized in restorative dentistry due to their

excellent esthetic properties and high mechanical strength.[1] The flexural strength of these

materials is a critical parameter that predicts their clinical performance and longevity, as it

reflects their ability to withstand masticatory forces without fracturing.[1][2] This document

provides a detailed protocol for determining the flexural strength of lithium disilicate beams

using the three-point bending test, a common method for evaluating the mechanical properties

of brittle materials like dental ceramics.[3]

The protocols outlined are based on internationally recognized standards, primarily ISO 6872:

"Dentistry — Ceramic materials," to ensure accuracy and reproducibility of results.[4][5][6]

These guidelines are intended for researchers, scientists, and professionals in the field of

dental material development and testing.

Materials and Equipment
2.1. Materials

Lithium disilicate blocks (e.g., IPS e.max CAD, VITA Suprinity, Celtra Duo, etc.)

Distilled water

Silicone carbide (SiC) grinding papers (various grit sizes, e.g., 400, 800, 1200)
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Polishing pastes/suspensions (e.g., diamond paste)

Cleaning agents (e.g., isopropyl alcohol, acetone)

2.2. Equipment

Low-speed diamond saw or precision cutting machine

Grinding and polishing machine

Caliper or micrometer (accuracy of at least 0.01 mm)

Universal Testing Machine (UTM) equipped with a load cell (e.g., 5 kN) and a three-point

bending fixture.[7]

The three-point bending fixture should consist of two parallel support rollers and a central

loading roller. The rollers should be made of a hard material like hardened steel.[5]

Drying oven or desiccator

Experimental Protocols
3.1. Specimen Preparation

The preparation of specimens is a critical step that significantly influences the test results.

Utmost care should be taken to ensure that the specimens have precise dimensions and are

free from surface defects.

Cutting: Using a low-speed diamond saw under water cooling, section the lithium disilicate
blocks into rectangular beams. The typical dimensions for the three-point bending test as per

ISO 6872 are approximately 16 mm in length, 4 mm in width, and 1.2 mm in thickness.[8][9]

Grinding and Polishing:

Grind the cut specimens to the final dimensions using a grinding machine with

progressively finer SiC papers (e.g., 400, 800, and 1200 grit) under constant water

irrigation.[7] This process removes saw marks and ensures parallel and flat surfaces.
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Polish the surfaces of the beams, especially the tensile surface (the one opposite to the

loading point), to a mirror-like finish using appropriate polishing cloths and diamond

pastes. This step is crucial as surface flaws can act as stress concentrators and lead to

premature failure.

Optionally, the edges of the beams can be chamfered to a dimension of approximately

0.15 mm to minimize edge failures during testing.[3]

Cleaning and Drying: Thoroughly clean the polished specimens in an ultrasonic bath with

distilled water, followed by isopropyl alcohol or acetone, to remove any debris and polishing

residues. Dry the specimens in an oven at a low temperature or store them in a desiccator

for at least 24 hours before testing.[3]

Measurement: Accurately measure the width (b) and thickness (d) of each specimen at three

different locations along the length using a calibrated micrometer. Use the average of these

measurements for the flexural strength calculation.

3.2. Three-Point Bending Test Procedure

Setup:

Install the three-point bending fixture into the Universal Testing Machine.

Set the support span (l), which is the distance between the centers of the two support

rollers. A common span for dental ceramics is 12 mm to 14 mm.[9][10]

Ensure that the loading roller is positioned exactly midway between the two support

rollers.

Specimen Placement: Carefully place the prepared lithium disilicate beam on the support

rollers. The polished surface should be the tensile side, facing downwards.

Testing:

Apply a preload to the specimen to ensure proper contact between the beam and the

rollers.
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Initiate the test at a constant crosshead speed, typically 0.5 mm/min or 1 mm/min, until the

specimen fractures.[9][11]

Record the maximum load (F) at which the fracture occurs.

Data Collection: Record the fracture load for each tested specimen. A minimum of 10

specimens per material group is recommended for statistical validity.

3.3. Calculation of Flexural Strength

The flexural strength (σ) is calculated using the following formula for a rectangular cross-

section in a three-point bending test:

σ = 3Fl / 2bd²

Where:

σ = Flexural strength in Megapascals (MPa)

F = Maximum load at fracture in Newtons (N)

l = Support span in millimeters (mm)

b = Width of the specimen in millimeters (mm)

d = Thickness of the specimen in millimeters (mm)

Data Presentation
The flexural strength data for different lithium disilicate materials should be presented in a

clear and organized manner to facilitate comparison.
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Material Manufacturer
Testing
Method

Mean Flexural
Strength (MPa)

Standard
Deviation
(MPa)

IPS e.max CAD Ivoclar Vivadent
Three-Point

Bending
364.64 -

GC LiSi Press GC
Three-Point

Bending
- -

IPS e.max Press Ivoclar Vivadent
Three-Point

Bending
- -

Tessera Dentsply Sirona
Three-Point

Bending
540.52 143.33

Mazic Claro Vericom
Three-Point

Bending
- -

Cameo Zotion
Three-Point

Bending
- -

VITA Suprinity

PC
VITA Zahnfabrik Biaxial Flexural 205.89 - 510 -

Celtra Duo Dentsply Sirona - - -

n!ce Straumann - - -

Note: The table includes data from various studies.[1][8][9] The testing conditions and

specimen preparation in these studies may vary, leading to a range of reported values. Direct

comparison should be made with caution. The flexural strength of IPS e.max CAD is reported

to increase to around 360 MPa after crystallization.[1]

Visualization
Experimental Workflow
The following diagram illustrates the key steps involved in the determination of the flexural

strength of lithium disilicate beams.
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Specimen Preparation

Three-Point Bending Test

Data Analysis
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2. Grinding & Polishing
(SiC paper, diamond paste)
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4. Measurement
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5. Test Setup
(UTM, bending fixture)

6. Specimen Placement

7. Load Application
(Constant crosshead speed)

8. Record Fracture Load (F)
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σ = 3Fl / 2bd²
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Caption: Workflow for flexural strength measurement.
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Conclusion
The three-point bending test, when conducted in accordance with standardized protocols like

ISO 6872, provides a reliable method for determining the flexural strength of lithium disilicate
beams.[4][6] Meticulous specimen preparation is paramount to obtaining accurate and

reproducible results. The data generated from this testing is essential for the development,

quality control, and clinical selection of dental ceramic materials, ultimately contributing to the

success and longevity of dental restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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